E12LLK
Description
E12LLK is a synthetic construct peptide with documented antibacterial activity. Its molecular formula is C₂₄H₃₀N₂O₂, and it has a molecular weight of 378.51 g/mol. The compound is identified by CAS number 1007319-13-2 and is cataloged under ACM1007319132, with a purity of 97%+ .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
LKKLLKKLKKLL |
Origin of Product |
United States |
Comparison with Similar Compounds
E12LLK belongs to a family of synthetic peptides with antibacterial properties. Key structurally and functionally analogous compounds include E14KKL and E14LKK/H14LKK , which share similar applications but differ in sequence and possibly efficacy. Below is a comparative analysis:
Structural and Functional Comparison
Key Observations :
Sequence Variations: Positional shifts (E12 vs. E14) and amino acid substitutions (e.g., E→H in H14LKK) likely alter charge distribution and hydrophobicity. For instance, histidine (H) introduces a pH-sensitive imidazole group, which may enhance membrane interaction under specific conditions. Tail sequences (LLK, KKL, LKK) influence amphipathicity, a critical factor in membrane disruption .
H14LKK’s histidine substitution may broaden its activity spectrum under varying pH conditions, a hypothesis supported by studies on histidine-rich antimicrobial peptides .
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